Cas no 92739-98-5 (2-amino-N,N-diethylethane-1-sulfonamide)
2-amino-N,N-diethylethane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Ethanesulfonamide, 2-amino-N,N-diethyl-
- 2-amino-N,N-diethylethane-1-sulfonamide
- 2-AMINO-N,N-DIETHYLETHANESULFONAMIDE
- 2-Amino-ethanesulfonic acid diethylamide
- G27117
- Z278060564
- SCHEMBL13056251
- SDA73998
- 92739-98-5
- CS-0258864
- AKOS000123559
- EN300-71635
-
- Inchi: 1S/C6H16N2O2S/c1-3-8(4-2)11(9,10)6-5-7/h3-7H2,1-2H3
- InChI Key: KGXYZAAPAACSCO-UHFFFAOYSA-N
- SMILES: C(S(N(CC)CC)(=O)=O)CN
Computed Properties
- Exact Mass: 180.09324893Da
- Monoisotopic Mass: 180.09324893Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 71.8Ų
2-amino-N,N-diethylethane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A637638-25mg |
2-amino-N,N-diethylethane-1-sulfonamide |
92739-98-5 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A637638-50mg |
2-amino-N,N-diethylethane-1-sulfonamide |
92739-98-5 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A637638-250mg |
2-amino-N,N-diethylethane-1-sulfonamide |
92739-98-5 | 250mg |
$ 320.00 | 2022-06-07 | ||
| Enamine | EN300-71635-0.05g |
2-amino-N,N-diethylethane-1-sulfonamide |
92739-98-5 | 95% | 0.05g |
$66.0 | 2023-05-03 | |
| Enamine | EN300-71635-0.1g |
2-amino-N,N-diethylethane-1-sulfonamide |
92739-98-5 | 95% | 0.1g |
$98.0 | 2023-05-03 | |
| Enamine | EN300-71635-0.25g |
2-amino-N,N-diethylethane-1-sulfonamide |
92739-98-5 | 95% | 0.25g |
$142.0 | 2023-05-03 | |
| Enamine | EN300-71635-0.5g |
2-amino-N,N-diethylethane-1-sulfonamide |
92739-98-5 | 95% | 0.5g |
$271.0 | 2023-05-03 | |
| Enamine | EN300-71635-1.0g |
2-amino-N,N-diethylethane-1-sulfonamide |
92739-98-5 | 95% | 1g |
$371.0 | 2023-05-03 | |
| Enamine | EN300-71635-2.5g |
2-amino-N,N-diethylethane-1-sulfonamide |
92739-98-5 | 95% | 2.5g |
$726.0 | 2023-05-03 | |
| Enamine | EN300-71635-5.0g |
2-amino-N,N-diethylethane-1-sulfonamide |
92739-98-5 | 95% | 5g |
$1075.0 | 2023-05-03 |
2-amino-N,N-diethylethane-1-sulfonamide Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 2-amino-N,N-diethylethane-1-sulfonamide
Comprehensive Guide to Ethanesulfonamide, 2-amino-N,N-diethyl- (CAS No. 92739-98-5): Properties, Applications, and Market Insights
Ethanesulfonamide, 2-amino-N,N-diethyl- (CAS No. 92739-98-5) is a specialized organic compound belonging to the sulfonamide class. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for sulfonamide derivatives in research and industrial applications, understanding the properties and uses of this compound is essential for professionals in the field.
The molecular structure of 2-amino-N,N-diethylethanesulfonamide features a sulfonamide group (-SO2NH2) attached to an ethane backbone, with an amino group (-NH2) and two ethyl groups (-C2H5) at the nitrogen atom. This unique configuration contributes to its solubility in polar solvents and its reactivity in various chemical processes. Researchers often explore its potential as an intermediate in the synthesis of more complex molecules.
One of the most prominent applications of Ethanesulfonamide, 2-amino-N,N-diethyl- is in the pharmaceutical industry. Sulfonamides are well-known for their antibacterial properties, and this derivative is no exception. Recent studies have investigated its role in developing new antimicrobial agents, particularly in the fight against drug-resistant bacteria. The compound's ability to inhibit bacterial enzymes makes it a valuable candidate for future drug development.
In addition to pharmaceuticals, CAS 92739-98-5 finds use in agrochemical formulations. Its sulfonamide moiety is effective in plant protection products, acting as a fungicide or herbicide. Farmers and agricultural researchers are increasingly interested in eco-friendly alternatives, and this compound's biodegradability profile makes it a promising option. The demand for sustainable agrochemicals has driven further research into its applications.
The material science sector also benefits from 2-amino-N,N-diethylethanesulfonamide. Its chemical properties allow it to act as a modifier in polymer synthesis, enhancing the thermal stability and mechanical strength of certain plastics. With the growing focus on high-performance materials, this compound's role in creating advanced polymers is gaining traction among manufacturers and researchers alike.
Market trends indicate a steady rise in the demand for Ethanesulfonamide derivatives. The global pharmaceutical and agrochemical industries are key drivers, with Asia-Pacific emerging as a significant consumer due to rapid industrialization and agricultural development. Suppliers of CAS 92739-98-5 are expanding their production capacities to meet this growing need, ensuring a stable supply chain for researchers and industrial users.
From a regulatory perspective, 2-amino-N,N-diethylethanesulfonamide is generally regarded as safe when handled according to standard laboratory protocols. However, users should always refer to the latest safety data sheets (SDS) for specific handling and storage guidelines. Proper personal protective equipment (PPE) is recommended when working with this compound to ensure safety.
Recent advancements in synthetic chemistry have opened new avenues for Ethanesulfonamide, 2-amino-N,N-diethyl- applications. Researchers are exploring its potential in catalysis, where it can serve as a ligand in transition metal complexes. These complexes have shown promise in various organic transformations, making them valuable tools in green chemistry initiatives.
Environmental considerations are also shaping the future of CAS 92739-98-5 applications. The compound's relatively low environmental persistence compared to traditional sulfonamides makes it an attractive option for industries seeking to reduce their ecological footprint. Life cycle assessments are being conducted to evaluate its sustainability profile further.
For researchers interested in purchasing 2-amino-N,N-diethylethanesulfonamide, it's essential to source from reputable suppliers who provide high-purity grades. Analytical techniques such as HPLC and NMR are commonly used to verify the compound's purity and identity. Many suppliers now offer customized packaging options to meet specific research requirements.
The future outlook for Ethanesulfonamide, 2-amino-N,N-diethyl- appears promising, with ongoing research uncovering new potential applications. Its versatility across multiple industries ensures continued interest from both academic and industrial sectors. As synthetic methodologies advance, we can expect to see more innovative uses for this valuable compound.
In conclusion, CAS 92739-98-5 represents an important member of the sulfonamide family with diverse applications in modern chemistry. Its unique properties make it valuable for pharmaceutical development, agricultural solutions, and advanced materials. As research progresses and market demands evolve, 2-amino-N,N-diethylethanesulfonamide will likely play an increasingly significant role in scientific and industrial advancements.
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